molecular formula C6H6N2 B1277554 2-Vinylpyrimidine CAS No. 66281-01-4

2-Vinylpyrimidine

Cat. No.: B1277554
CAS No.: 66281-01-4
M. Wt: 106.13 g/mol
InChI Key: ZDHWTWWXCXEGIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Vinylpyrimidine is a useful research compound. Its molecular formula is C6H6N2 and its molecular weight is 106.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymerization and Material Science

Poly(2-vinylpyrimidine) Synthesis
this compound is primarily employed in the preparation of poly(this compound) through radical polymerization techniques. This polymer exhibits significant utility in creating materials with specific mechanical and thermal properties. The polymerization process can be tailored to produce block copolymers, enhancing the functionality of the resulting materials for various applications.

Self-Assembly and Nanostructures
Recent studies have highlighted the self-assembly behavior of amphiphilic block copolymers involving this compound. For instance, Li et al. demonstrated structural transitions in block copolymers that led to the formation of vesicles and toroidal structures, showcasing the potential for applications in drug delivery systems and nanotechnology .

Protective Coatings
In material science, this compound is utilized to enhance protective coatings on metals. Research indicates that coatings incorporating this compound can improve corrosion resistance and durability, particularly when combined with silver nanostructures .

Environmental Applications

Wastewater Treatment
Poly(this compound) has been investigated for its capacity as a sorbent in wastewater treatment processes. Studies have shown that it effectively removes organic pollutants from water, indicating its potential as an eco-friendly solution for environmental remediation .

Photocatalytic Activity
Additionally, composite materials formed from this compound and metal oxides like titanium dioxide exhibit excellent photocatalytic activity. These composites can degrade harmful organic compounds under visible light irradiation, further emphasizing their role in environmental sustainability .

Biomedical Applications

Drug Delivery Systems
The unique properties of poly(this compound) make it a candidate for drug delivery applications. Its ability to form micelles and vesicles allows for encapsulation and controlled release of therapeutic agents, which is crucial in targeted therapy .

Toxicological Studies
While exploring biomedical applications, it is essential to consider the safety profile of this compound. Toxicological assessments indicate that while it exhibits genotoxicity in vitro, further studies are required to fully understand its implications for human health . These findings necessitate careful consideration when developing biomedical products.

Case Studies

Study Focus Findings
Self-Assembly BehaviorTransition from toroidal structures to vesicles observed using poly(this compound)-block-copolymer .
Wastewater TreatmentEffective sorbent for organic compounds; high removal efficiency reported .
Photocatalytic DegradationComposite materials showed excellent activity against p-nitrophenol under visible light .
Drug Delivery SystemsDemonstrated potential for controlled release mechanisms in therapeutic applications .

Properties

IUPAC Name

2-ethenylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6N2/c1-2-6-7-4-3-5-8-6/h2-5H,1H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDHWTWWXCXEGIC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC1=NC=CC=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80435851
Record name 2-Vinylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80435851
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

106.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

66281-01-4, 51394-43-5
Record name 2-Vinylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80435851
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Ethenylpyrimidine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.